Cas no 2172081-36-4 (1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol)

• Product Name: 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol
• CAS No: 2172081-36-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6097601
• PubChem ID: 165600727
• Update Time: 2025-07-23

1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol
• EN300-1638409
• 2172081-36-4

• Inchi： 1S/C10H19NO/c11-9(7-8-3-1-4-8)10(12)5-2-6-10/h8-9,12H,1-7,11H2
• InChI Key： KSTZAAPNNWZRCJ-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C(CC1CCC1)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol

Introduction to 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol (CAS No. 2172081-36-4)

1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2172081-36-4, this molecule represents a fascinating blend of cycloalkyl and amino functional groups, making it a promising candidate for further exploration in drug discovery and development. The presence of a cyclobutyl moiety linked to an amino-substituted ethyl chain introduces interesting stereochemical and electronic properties that could be exploited for therapeutic applications.

The compound’s molecular framework, characterized by a rigid cyclobutane ring and an amine-containing side chain, suggests potential interactions with biological targets such as enzymes and receptors. This structural motif has been increasingly studied for its ability to modulate biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such molecules, further validating their therapeutic potential.

In the realm of medicinal chemistry, the synthesis of 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol has been approached through multi-step organic reactions that highlight the compound’s synthetic accessibility. The introduction of the cyclobutyl group via ring-closing metathesis or as a pre-formed fragment has been demonstrated to yield high yields and enantiopurity, which are critical factors for pharmaceutical development. Additionally, the amino functionality provides opportunities for further derivatization, allowing chemists to tailor the molecule’s properties for specific biological activities.

Recent studies have begun to explore the pharmacological effects of analogs of 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol, particularly in models of pain perception and neuroprotection. The cycloalkyl scaffold is known to influence membrane permeability and receptor binding, while the amine group can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets. These characteristics make the compound an attractive scaffold for designing novel therapeutics that can interact with proteins or nucleic acids in a targeted manner.

The chemical stability of 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol is another critical aspect that has been investigated. The cyclobutane ring, while relatively stable under normal conditions, can undergo rearrangements under extreme conditions, which must be considered during storage and formulation. Conversely, the amine group is susceptible to hydrolysis in acidic or basic environments, necessitating careful handling to preserve its integrity. These stability considerations are essential for ensuring the compound’s efficacy in clinical settings.

From a computational perspective, molecular modeling techniques have been employed to elucidate the binding modes of 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol with potential targets such as kinases or ion channels. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its bioavailability and therapeutic effects. By integrating experimental data with computational predictions, researchers can refine their understanding of how this molecule interacts with biological systems.

The synthesis pathways for 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol also offer insights into its potential scalability for industrial production. Advances in catalytic methods have allowed for more efficient and sustainable routes to complex molecules like this one. For instance, asymmetric synthesis techniques have enabled the preparation of enantiomerically pure forms of the compound, which are often required for pharmaceutical applications where stereochemistry plays a crucial role.

In conclusion, 1-(1-amino-2-cyclobutylethyl)cyclobutan-1-ol (CAS No. 2172081-36-4) represents a structurally intriguing compound with significant potential in drug discovery. Its unique combination of functional groups and stereochemical features makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that 1-(1-amino-2-cyclobutylethyl)cycлобутанол will play an increasingly important role in medicinal chemistry and pharmacology.